Cas no 605-94-7 (Coenzyme Q0)

• Product Name: Coenzyme Q0
• CAS No: 605-94-7
• MF: C₉H₁₀O₄
• MW: 182.173303127289
• MDL: MFCD00001595
• CID: 38749
• PubChem ID: 69068
• Update Time: 2025-04-18

Coenzyme Q0 Chemical and Physical Properties

Names and Identifiers

• 2,3-Dimethoxy-5-methylcyclohexa-2,5-diene-1,4-dione
• 2,3-Dimethoxy-5-methylbenzoquinone
• 2,3-dimethoxy-5-methyl-1,4-*benzoquinone
• Coenzyme Q_0
• 2,3-Dimethoxy-5-methyl-P-benzoquinone
• 2,3-Dimethoxy-5-methyl-1,4-benzoquinone
• 2,3-Dimethoxy-5-methylbenzo-1,4-quinone
• DIMETHOXY-5-METHYLBENZOQUINONE, 2,3-(RG)
• CalMagite
• CoenzyMe Q0
• Coenzyme Qo
• 2,3-Dimethoxy-5-methyl-2,5-cyclohexadiene-1,4-dione
• Ubiquinone 0
• Ubiquinone-0
• Ubiquinone Q0
• Ubiquinone-O
• CoQ0
• 2-Methyl-4,5-dimethoxy-p-quinone
• 2,5-Cyclohexadiene-1,4-dione, 2,3-dimethoxy-5-methyl-
• 2-Methyl-5,6-dimethoxybenzoquinone
• Q0
• p-Benzoquinone, 2,3-dimethoxy-5-methyl-
• UIXPTCZPFCVOQF-UHFFFAOYSA-N
• 2-Methyl-4,5-dimethoxy-p-benzoquinone
• D1956
• CHEMBL1812772
• SY047043
• HY-W016412
• 2,3 dimethoxy 5-methyl 1,4 benzoquinone
• EINECS 210-100-8
• Ubiquinone-0 (CoQ0)
• EN300-112639
• 2,3-Dimethoxy-5-methyl-[1,4]benzoquinone
• 2,3-dimethoxy-5-methyl-[1,4]-benzoquinone
• Z1201617041
• NS00034400
• AC-4353
• SCHEMBL49420
• CHEBI:27906
• 2,3-Dimethoxy-5 methyl-[1,4]benzoquinone
• Q27103400
• Ubiquinone Qo
• DTXSID90209242
• InChI=1/C9H10O4/c1-5-4-6(10)8(12-2)9(13-3)7(5)11/h4H,1-3H
• 2,3-Dimethoxy 5-methyl-1,4-benzoquinone
• 2,3dimethoxy-5-methyl 1,4 benzoquinone
• 2,3-Dimethoxy-5-methyl-p-benzoquinone, apoptosis inducer
• AKOS006227783
• DS-1644
• 2,3-dimethoxy-6-methyl-p-benzoquinone
• MFCD00001595
• Ccris 7153
• Fumigatin methylether
• W-105244
• CS-W017128
• ubiquinone-Q0
• 605-94-7
• UQ(0) cpd
• FT-0609676
• 2,3-Dimethoxy-5-methylbenzo-1,4-quinone #
• 2,3-Dimethoxy-5- methyl-[1,4]benzoquinone
• 2,3-dimethoxy-5-methyl-cyclohexa-2,5-diene-1,4-dione
• BDBM15346
• STL570273
• DB-019762
• CoQ0; Ubiquinone Q0
• FD38710
• Coenzyme Q0

• MDL： MFCD00001595
• Inchi： 1S/C9H10O4/c1-5-4-6(10)8(12-2)9(13-3)7(5)11/h4H,1-3H3
• InChI Key： UIXPTCZPFCVOQF-UHFFFAOYSA-N
• SMILES： O(C)C1C(C(C)=CC(C=1OC)=O)=O
• BRN： 1640422

Computed Properties

• Exact Mass: 182.05800
• Monoisotopic Mass: 182.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 0.8
• Topological Polar Surface Area: 52.6

Experimental Properties

• Color/Form: Not available
• Density: 1.1900
• Melting Point: 59.0 to 62.0 deg-C
• Boiling Point: 331.4±42.0 °C at 760 mmHg
• Flash Point: 148.6±27.9 °C
• Refractive Index: 1.498
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents, reducing agents.
• PSA: 52.60000
• LogP: 0.58890
• Sensitiveness: Light Sensitive
• Solubility: Not available

Coenzyme Q0 Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• WGK Germany：2
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：8-10-21
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38
• Storage Condition：2-8°C避光储存

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Ubiquinones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone